Cas no 81419-51-4 (Phenol, 5-methyl-2-(1-methylethyl)-, formate)

Phenol, 5-methyl-2-(1-methylethyl)-, formate structure
81419-51-4 structure
Product Name:Phenol, 5-methyl-2-(1-methylethyl)-, formate
CAS No:81419-51-4
MF:C11H14O2
MW:178.227663516998
CID:4199613
PubChem ID:56597779
Update Time:2025-04-24

Phenol, 5-methyl-2-(1-methylethyl)-, formate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-methyl-2-(1-methylethyl)-, formate
    • Phenol, 5-methyl-2-(1-methylethyl)-, 1-formate
    • Thymyl formate
    • Thymol formate
    • Q27269073
    • 7ZJP3FVN4I
    • SCHEMBL19919396
    • NS00122393
    • 81419-51-4
    • IWAIRWGSZFYSES-UHFFFAOYSA-N
    • 2-Isopropyl-5-methylphenol formate
    • 2-Isopropyl-5-methylphenyl formate
    • UNII-7ZJP3FVN4I
    • Thymyl formic acid
    • (5-methyl-2-propan-2-ylphenyl) formate
    • Inchi: 1S/C11H14O2/c1-8(2)10-5-4-9(3)6-11(10)13-7-12/h4-8H,1-3H3
    • InChI Key: IWAIRWGSZFYSES-UHFFFAOYSA-N
    • SMILES: O(C=O)C1C=C(C)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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